Cas no 1805864-50-9 (1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one
• CAS No: 1805864-50-9
• MF: C₁₀H₉BrF₂O₂S
• MW: 311.14306807518
• CID: 4792330
• Update Time: 2025-06-08

1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O2S/c11-5-7(14)3-6-1-2-9(16)8(4-6)15-10(12)13/h1-2,4,10,16H,3,5H2
• InChI Key： DAQOGBRAQGAQAA-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)OC(F)F)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 3.4
• Topological Polar Surface Area: 27.3

Additional information on 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one (CAS No. 1805864-50-9)

1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one (CAS No. 1805864-50-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a bromopropanone backbone with a difluoromethoxy and mercaptophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the study of 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one. Fluorination is a key strategy to enhance the metabolic stability and bioavailability of drug candidates, and this compound's difluoromethoxy group aligns with this trend. Additionally, the mercaptophenyl functionality offers opportunities for further derivatization, such as forming disulfide bonds or conjugating with other pharmacophores, which is a hot topic in proteolysis-targeting chimera (PROTAC) research.

In the context of green chemistry, the synthesis and application of CAS No. 1805864-50-9 are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the sustainability of its production. This aligns with the broader industry shift toward eco-friendly synthesis, a frequently searched topic among chemists and environmental scientists.

Another area of interest is the compound's role in covalent inhibitor design. The bromo and thiol groups in 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one enable it to act as a reactive handle for covalent binding to target proteins, a strategy gaining traction in oncology and antiviral drug development. This has led to increased searches for "covalent drug design" and "irreversible inhibitors" in academic and industrial circles.

From an analytical perspective, the characterization of CAS No. 1805864-50-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound's quality and consistency, which are critical for reproducible research outcomes. The integration of machine learning in analytical chemistry has also sparked discussions on optimizing the characterization process, a trending topic in scientific forums.

In summary, 1-Bromo-3-(3-(difluoromethoxy)-4-mercaptophenyl)propan-2-one (CAS No. 1805864-50-9) represents a promising building block in modern chemical research. Its multifaceted applications—from drug discovery to sustainable synthesis—make it a compound of high relevance in addressing current scientific challenges. As the demand for fluorinated and thiol-containing intermediates grows, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.